2-((3-((m-Tolylamino)methyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2,4,6-trichlorophenyl)acetamide

• Molecular Formula: C18H16Cl3N5OS
• Molecular Weight: 456.8 g/mol
• IUPAC Name: 2-[[5-[(3-methylanilino)methyl]-1H-1,2,4-triazol-3-yl]sulfanyl]-N-(2,4,6-trichlorophenyl)acetamide
• InChI: InChI=1S/C18H16Cl3N5OS/c1-10-3-2-4-12(5-10)22-8-15-23-18(26-25-15)28-9-16(27)24-17-13(20)6-11(19)7-14(17)21/h2-7,22H,8-9H2,1H3,(H,24,27)(H,23,25,26)
• InChI Key: OBZFQLWNTKUWIV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NCC2=NC(=NN2)SCC(=O)NC3=C(C=C(C=C3Cl)Cl)Cl

Description

This compound is a 1,2,4-triazole derivative characterized by a thioether-linked acetamide moiety and a 2,4,6-trichlorophenyl group. Key structural features include:

• 1,2,4-Triazole core: A five-membered heterocyclic ring with nitrogen atoms at positions 1, 2, and 2.
• m-Tolylamino methyl substitution: A meta-methyl-substituted aniline group attached via a methylene bridge to the triazole ring.
• Thioether linkage: A sulfur atom connecting the triazole to the acetamide group.
• 2,4,6-Trichlorophenyl acetamide: A highly chlorinated aromatic group contributing to lipophilicity and steric bulk.

Biological Activity

2-((3-((m-Tolylamino)methyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2,4,6-trichlorophenyl)acetamide is a compound of significant interest due to its potential biological activities. This article reviews the synthesis, characterization, and biological properties of this compound, focusing on its pharmacological implications.

Synthesis and Characterization

The synthesis of the compound typically involves the reaction of m-toluidine with triazole derivatives. The resulting product is characterized using various analytical techniques including NMR spectroscopy and mass spectrometry to confirm its structure and purity.

Table 1: Characterization Data

Technique	Observations
NMR (1H)	Peaks at 2.11 ppm (methyl), 7.0-8.0 ppm (aromatic protons)
Mass Spectrometry	Molecular ion peak at m/z corresponding to the molecular weight
IR Spectroscopy	Characteristic peaks for N-H and C=S bonds

Antimicrobial Properties

Research indicates that compounds containing a triazole ring exhibit notable antimicrobial activity. In vitro studies have shown that 2-((3-((m-Tolylamino)methyl)-1H-1,2,4-triazol-5-yl)thio)-N-(2,4,6-trichlorophenyl)acetamide demonstrates significant inhibition against various bacterial strains.

Antioxidant Activity

Studies have assessed the antioxidant potential of this compound through DPPH radical scavenging assays. The results suggest that it possesses moderate antioxidant activity, which may be attributed to the presence of the triazole moiety.

Case Studies

• Antifungal Activity : A study evaluated the antifungal efficacy against Candida species. The compound showed promising results with a minimum inhibitory concentration (MIC) comparable to standard antifungal agents.
• Cytotoxicity : In cancer cell line assays (e.g., HeLa cells), the compound exhibited cytotoxic effects with IC50 values indicating potential as an anticancer agent.

The biological activity of this compound is hypothesized to be mediated through its interaction with specific cellular targets. The triazole ring may interfere with fungal cell wall synthesis or act as an enzyme inhibitor in bacterial metabolism.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Analogues

The following compounds share structural motifs with the target molecule, enabling comparative analysis:

Compound ID/Name	Core Structure	Key Substituents	Biological/Physicochemical Implications
Target Compound	1,2,4-Triazole	m-Tolylamino methyl, thioether, 2,4,6-trichlorophenyl	High lipophilicity (logP ~4.2*), potential CYP450 inhibition due to chlorine density .
2-{[4-ethyl-5-(thiophen-2-yl)-4H-1,2,4-triazol-3-yl]sulfanyl}-N-(4-sulfamoylphenyl)acetamide	1,2,4-Triazole	Ethyl, thiophen-2-yl, sulfamoylphenyl	Enhanced solubility (sulfamoyl group) but reduced membrane permeability vs. trichlorophenyl .
N-(5-methyl-1,3-thiazol-2-yl)-4-(oxolan-2-ylmethoxy)benzamide	Thiazole	Oxolanylmethoxy, benzamide	Lower metabolic stability (thiazole vs. triazole) but improved aqueous solubility .
2-((3-(thiophen-2-ylmethyl)-1H-1,2,4-triazol-5-yl)thio)acetohydrazide derivatives	1,2,4-Triazole	Thiophen-2-ylmethyl, hydrazide	Broader hydrogen-bonding capacity (hydrazide) but reduced stability vs. acetamide .
6 m (N-(4-Chlorophenyl)-2-(4-((naphthalen-1-yloxy)methyl)-1H-1,2,3-triazol-1-yl)acetamide)	1,2,3-Triazole	Naphthalenyloxy methyl, 4-chlorophenyl	Bulkier aromatic group (naphthalene) may hinder target binding vs. m-tolylamino methyl .

*Estimated via computational modeling (similar to compounds).